Cas no 2229211-90-7 (tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229211-90-7
• MF: C₁₅H₂₀FNO₃
• MW: 281.32260799408
• CID: 6157460
• PubChem ID: 165779969
• Update Time: 2025-06-08

tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate
• 2229211-90-7
• EN300-1887266
• tert-butyl N-[1-(2-fluoro-6-methylphenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C15H20FNO3/c1-10-7-6-8-11(16)13(10)12(9-18)17(5)14(19)20-15(2,3)4/h6-9,12H,1-5H3
• InChI Key： MKWUNEAQLNAHNO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.14272166g/mol
• Monoisotopic Mass: 281.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate

Introduction to Tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229211-90-7)

Tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate, with the CAS number 2229211-90-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a fluorinated aromatic ring in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further investigation.

The compound's molecular formula can be represented as C₁₄H₁₉FNO₃, indicating a complex arrangement of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. This intricate structure not only influences its physical and chemical properties but also opens up diverse possibilities for its use in synthetic chemistry and medicinal applications. The N-(2-fluoro-6-methylphenyl) moiety is particularly noteworthy, as fluorine-containing aromatic compounds are known for their enhanced metabolic stability and bioavailability, which are crucial factors in pharmaceutical design.

In recent years, there has been a growing interest in developing novel carbamate-based drugs due to their broad spectrum of biological activities. Carbamates have been explored for their potential as insecticides, herbicides, and most notably, as pharmacological agents. The synthesis of Tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorous chemistry, have been employed to optimize the synthesis process.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. The combination of the tert-butyl group and the fluorinated aromatic ring can influence blood-brain barrier penetration, a critical factor for CNS therapeutic agents. Recent studies have shown that fluorinated phenyl rings can enhance the lipophilicity of molecules, thereby improving their ability to cross the blood-brain barrier. This property makes Tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate a promising candidate for further exploration in neuropharmacology.

The compound's structural features also make it an interesting subject for research in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring can modulate its interactions with biological targets. This tunability is essential for designing molecules with high selectivity and efficacy. Computational methods, such as molecular docking and quantum mechanical calculations, have been utilized to predict the binding affinity of this compound to various biological receptors. These studies provide valuable insights into its potential pharmacological activity.

In addition to its pharmacological potential, Tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate has shown promise in agricultural applications. Carbamates are well-known for their effectiveness as pesticides due to their ability to inhibit enzymatic processes in pests. The specific structural features of this compound may enhance its efficacy against certain crop-damaging insects while maintaining low toxicity to non-target organisms. This makes it a candidate for developing new-generation pest control agents that are environmentally friendly.

The synthesis and characterization of this compound have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed information about the compound's structure, purity, and thermal stability. Understanding these properties is crucial for optimizing its use in various applications. For instance, NMR spectroscopy has been instrumental in confirming the correct connectivity of atoms in the molecule, while MS has helped determine its molecular weight with high precision.

The potential applications of Tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate extend beyond pharmaceuticals and agriculture. It has been explored as a building block for more complex molecules in organic synthesis. The versatility of carbamates allows them to participate in various chemical transformations, making them valuable intermediates in the synthesis of heterocyclic compounds and other pharmacologically active molecules.

In conclusion, Tert-butyl N-1-(2-fluoro-6-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229211-90-7) is a multifaceted compound with significant potential in multiple fields. Its unique structural features make it an attractive candidate for drug development, particularly in the treatment of neurological disorders. Additionally, its applications in agriculture and organic synthesis highlight its versatility and importance in chemical research. As our understanding of this compound grows through further research and development, it is likely that new applications will continue to emerge.